8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile

• IUPAC Name: 8-fluoro-2-oxo-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C10H5FN2O/c11-8-3-1-2-6-4-7(5-12)10(14)13-9(6)8/h1-4H,(H,13,14)
• InChI Key: BIYOCVAXEMKGON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)NC(=O)C(=C2)C#N
• Molecular Formula: C10H5FN2O
• Molecular Weight: 188.16 g/mol

Description

8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile is a fluorinated dihydroquinoline derivative characterized by a keto group at position 2, a cyano group at position 3, and a fluorine substituent at position 7.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 8-fluoro-2-nitrobenzaldehyde with malononitrile in the presence of a base, followed by cyclization and reduction steps . The reaction conditions often require the use of solvents such as ethanol or dimethylformamide and catalysts like piperidine or triethylamine.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions: 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives with different functional groups.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group, yielding hydroxyquinoline derivatives.

Substitution: The fluorine atom can be substituted with other halogens or functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Halogenating agents like chlorine or bromine in the presence of catalysts.

Major Products Formed:

Oxidation: Quinoline-2,3-dione derivatives.

Reduction: 8-Fluoro-2-hydroxy-1,2-dihydroquinoline-3-carbonitrile.

Substitution: 8-Chloro-2-oxo-1,2-dihydroquinoline-3-carbonitrile.

Scientific Research Applications

8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile is a chemical compound that belongs to the quinoline family and has a fluorine atom at the 8th position, a carbonyl group at the 2nd position, and a nitrile group at the 3rd position of the quinoline ring. This compound has garnered interest in scientific research due to its diverse applications in chemistry, biology, medicine, and industry.

Scientific Research Applications

Chemistry
8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile serves as a building block for synthesizing more complex quinoline derivatives. It can undergo various chemical reactions, including oxidation, reduction, and substitution.

• Oxidation The compound can be oxidized to form quinoline-2,3-dione derivatives using reagents such as potassium permanganate or chromium trioxide in acidic conditions.
• Reduction Reduction reactions can convert the carbonyl group to a hydroxyl group, yielding 8-Fluoro-2-hydroxy-1,2-dihydroquinoline-3-carbonitrile using reagents like sodium borohydride or lithium aluminum hydride.
• Substitution The fluorine atom can be substituted with other halogens or functional groups under appropriate conditions using halogenating agents like chlorine or bromine in the presence of catalysts.

Biology
This compound is investigated for its potential as an antimicrobial and anticancer agent. Research indicates that compounds similar to it exhibit significant antimicrobial activity. For instance, fluoroquinolone derivatives have shown potent antibacterial effects against Gram-positive and Gram-negative bacteria .

• Minimum Inhibitory Concentration (MIC) values for these compounds can be as low as 0.58 µg/mL against Staphylococcus aureus and higher for Escherichia coli.
• In vitro studies have demonstrated that 8-Fluoro-2-oxo-1,2-dihydroquinoline derivatives exhibit anticancer properties. For example, compounds derived from this scaffold have been tested against the MCF-7 breast cancer cell line using the MTT assay. Results indicated that certain derivatives showed significant cytotoxicity compared to standard chemotherapeutics like Doxorubicin.

Medicine
8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile is explored for its role in developing new pharmaceuticals targeting various diseases. The mechanism of action of this compound involves its interaction with specific molecular targets and can inhibit enzymes or receptors involved in critical biological pathways. For instance, it may act as an inhibitor of acetylcholinesterase, thereby affecting neurotransmission. The presence of the fluorine atom enhances its binding affinity and specificity towards the target molecules.

Industry
This compound is utilized in the production of advanced materials with specific properties.

Data Tables

Compound	MIC (µg/mL)	Bacterial Strain
8-Nitrofluoroquinolone	0.58	S. aureus
Fluoroquinolone A	1.0	E. coli

Compound	IC50 (µM)	Cell Line
Compound A	5.5	MCF-7
Doxorubicin	4.0	MCF-7

Case Studies

Antimicrobial Efficacy
A study evaluated a series of fluoroquinolone derivatives for their antibacterial activity against E. coli and S. aureus. The results highlighted that modifications at the 7-position of the quinolone ring significantly enhanced antibacterial potency.

Mechanism of Action

The mechanism of action of 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile involves its interaction with specific molecular targets. The compound can inhibit enzymes or receptors involved in critical biological pathways. For instance, it may act as an inhibitor of acetylcholinesterase, thereby affecting neurotransmission. The presence of the fluorine atom enhances its binding affinity and specificity towards the target molecules .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

The following table summarizes key physical, synthetic, and spectral data for 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile and its structural analogs:

Compound Name	Substituents	Melting Point (°C)	Yield (%)	Key Spectral Features (FTIR, NMR)	Synthesis Method	References
8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile	8-F, 2-oxo, 3-CN	Not reported	Not reported	C≡N stretch ~2180 cm⁻¹ (expected)	Likely analogous to 6a-o synthesis
6-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile	6-F, 2-oxo, 3-CN	Not reported	Not reported	Similar C≡N stretch (~2180 cm⁻¹)	Commercial synthesis
6-Bromo-2-oxo-1,2-dihydroquinoline-3-carbonitrile	6-Br, 2-oxo, 3-CN	Not reported	95% purity	Molecular weight: 249.07; InChIKey: SYGLDUUIMYLBGH	Lab-scale synthesis
4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile	4-OH, 1-CH₃, 2-oxo, 3-CN	Not reported	Not reported	Molecular formula: C₁₁H₈N₂O₂; MDL: MFCD00179945	Not specified
4-Amino-2-oxo-1,2-dihydroquinoline-3-carbonitrile	4-NH₂, 2-oxo, 3-CN	Not reported	Not reported	Molecular weight: 185.18; SMILES: C(C1=C(c2ccccc2NC1=O)N)#N	Building block synthesis
6,8-Dichloro-2-oxo-1,2-dihydroquinoline-3-carbonitrile	6,8-Cl, 2-oxo, 3-CN	Not reported	Not reported	InChIKey: MVNPQVSVLLECTO; CAS: 938378-68-8	Supplier-synthesized
8-Methyl-2-oxo-4-(thiophen-2-yl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile	8-CH₃, 4-thiophenyl, hexahydro	Not reported	Not reported	Crystal structure resolved (R factor: 0.088)	Microwave-assisted synthesis
6-Nitro-1-methyl-1,2-dihydroquinoline-3-carbonitrile (10a)	6-NO₂, 1-CH₃, 3-CN	187	88%	NO₂ asym. stretch: ~1575 cm⁻¹; C≡N: ~2189 cm⁻¹	Domino reaction (Morita-Baylis)

Key Comparative Insights

Substituent Effects on Physicochemical Properties

• Halogen Position: The 8-fluoro substitution in the target compound contrasts with 6-fluoro () and 6-bromo () analogs.
• Amino vs. Hydroxy Groups: The 4-amino derivative () exhibits stronger electron-donating effects (NH₂) than 4-hydroxy (), which may improve solubility via hydrogen bonding.
• Hexahydro vs. Dihydro Structures: The hexahydroquinoline derivative () features a partially saturated ring, reducing planarity and possibly altering bioavailability compared to fully aromatic analogs.

Spectral Trends

• C≡N Stretch : All compounds show a characteristic nitrile stretch near 2180–2190 cm⁻¹ in FTIR, with slight shifts depending on substituent electronic effects .
• NO₂ Stretch: Nitro-substituted derivatives (e.g., 6e, 6f) exhibit asymmetric NO₂ stretches at ~1575 cm⁻¹ and symmetric stretches near 1345 cm⁻¹ .

Biological Activity

8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action, supported by various research findings and case studies.

Molecular Formula: C10H6F1N3O
Molecular Weight: 201.17 g/mol
IUPAC Name: 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile

Synthesis

The synthesis of 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile typically involves cyclization reactions of appropriate precursors. Various synthetic methods have been reported, including the Vilsmeier-Haack reaction, which is commonly used to form quinoline derivatives.

Antimicrobial Properties

Research indicates that compounds similar to 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile exhibit significant antimicrobial activity. For instance, fluoroquinolone derivatives have been shown to possess potent antibacterial effects against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds can be as low as 0.58 µg/mL against Staphylococcus aureus and higher for Escherichia coli .

Compound	MIC (µg/mL)	Bacterial Strain
8-Nitrofluoroquinolone	0.58	S. aureus
Fluoroquinolone A	1.0	E. coli

Anticancer Activity

In vitro studies have demonstrated that 8-Fluoro-2-oxo-1,2-dihydroquinoline derivatives exhibit anticancer properties. For example, compounds derived from this scaffold have been tested against the MCF-7 breast cancer cell line using the MTT assay. Results indicated that certain derivatives showed significant cytotoxicity compared to standard chemotherapeutics like Doxorubicin .

Compound	IC50 (µM)	Cell Line
Compound A	5.5	MCF-7
Doxorubicin	4.0	MCF-7

The mechanism by which 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile exerts its biological effects is believed to involve interaction with specific molecular targets such as DNA gyrase and topoisomerase IV in bacteria, leading to inhibition of DNA replication . In cancer cells, these compounds may induce apoptosis through cell cycle arrest mechanisms.

Case Studies

• Antimicrobial Efficacy : A study evaluated a series of fluoroquinolone derivatives for their antibacterial activity against E. coli and S. aureus. The results highlighted that modifications at the 7-position of the quinolone ring significantly enhanced antibacterial potency .
• Cancer Cell Studies : Another study focused on the anticancer potential of synthesized quinoline derivatives against various cancer cell lines, showing promising results in inhibiting cell proliferation and inducing apoptosis .

Q & A

Q. What are the key synthetic routes for 8-Fluoro-2-oxo-1,2-dihydroquinoline-3-carbonitrile, and how are reaction conditions optimized?

Methodological Answer: The synthesis of dihydroquinoline derivatives typically involves cyclocondensation reactions. For example, analogous compounds are synthesized via one-pot multicomponent reactions using aldehydes, malononitrile, and substituted anilines under reflux in ethanol or methanol . Optimization includes:

• Catalyst selection : Base catalysts (e.g., piperidine) improve yields by facilitating enolate formation.
• Solvent systems : Polar protic solvents (e.g., ethanol) enhance solubility of intermediates.
• Temperature control : Reflux (~80°C) balances reaction rate and side-product minimization.
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) isolates the product.
  Validation via ¹H NMR (e.g., δ 7.2–8.1 ppm for aromatic protons) and mass spectrometry (e.g., [M+H]⁺ peaks) is critical .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

Methodological Answer:

• ¹H NMR : Resolves aromatic protons (δ 6.5–8.5 ppm) and dihydroquinoline NH protons (δ ~10–12 ppm). Discrepancies between experimental and predicted shifts may arise from electron-withdrawing fluorine effects .
• Mass Spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., [M+H]⁺ for C₁₀H₅FN₂O: calculated 200.0353, observed 200.0355) .
• X-ray Crystallography : Determines molecular conformation and hydrogen-bonding networks (e.g., N–H···O interactions in analogous structures) .

Advanced Research Questions

Q. How can discrepancies in NMR data between theoretical predictions and experimental results be resolved?

Methodological Answer: Discrepancies often arise from:

• Solvent effects : Deuterated DMSO vs. CDCl₃ alters chemical shifts.
• Dynamic processes : Ring puckering or tautomerism in dihydroquinoline scaffolds may broaden signals .
• Fluorine coupling : ⁷J₃,₄ coupling constants (e.g., ~3 Hz) require advanced simulations (e.g., DFT-based NMR prediction tools).
  Cross-validation with 2D NMR (COSY, HSQC) resolves overlapping signals .

Q. What strategies are employed to analyze crystal packing and intermolecular interactions in this compound?

Methodological Answer:

• Single-crystal X-ray diffraction : Determine unit cell parameters (e.g., triclinic P1 space group, a = 7.64 Å, b = 9.69 Å, c = 9.99 Å) .
• Intermolecular interactions : Identify N–H···O hydrogen bonds (2.8–3.0 Å) and π–π stacking (3.4–3.6 Å centroid distances) using Mercury software .
• Thermal ellipsoid analysis : Assess positional disorder (e.g., thiophene ring disorder in analogous structures) .

Q. How can the fluorophore properties of this compound be evaluated for biological imaging applications?

Methodological Answer:

• Fluorescence spectroscopy : Measure λₑₓ/λₑₘ (e.g., 350/450 nm) in PBS or DMSO. Quenching studies with biomolecules (e.g., albumin) assess binding .
• Cell imaging : Incubate live/fixed cells (e.g., HeLa) with 1–10 µM compound. Use confocal microscopy to track nucleolar localization (validated via co-staining with SYTO RNA Select) .
• Photostability : Compare intensity decay under continuous irradiation (488 nm laser) vs. commercial probes (e.g., DAPI) .